2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C23H23N3O2/c27-22(16-19-11-10-17-6-4-5-9-20(17)19)24-14-15-26-23(28)13-12-21(25-26)18-7-2-1-3-8-18/h1-9,12-13,19H,10-11,14-16H2,(H,24,27)
• InChI Key: VGAWHGBAVLVHHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the specified acetamide involves various methods, including coupling reactions and crystallization techniques. For example, the synthesis of 2-Phenyl-N-(pyrazin-2-yl)acetamide was achieved through coupling reactions, followed by crystallization using toluene and methanol mixture, showcasing the compound's preparation and structural confirmation through elemental analysis, FTIR, 1H NMR, and other spectroscopic methods (Nayak et al., 2014).

Molecular Structure Analysis

The molecular structure and vibrational frequencies of related acetamides have been investigated using XRD diffraction, FT-IR, NMR spectroscopies, and DFT calculations. These studies provide detailed insights into the geometrical parameters, stability, charge transfer, and molecular electrostatic potential of the compounds, offering a comprehensive understanding of their molecular structure (Lukose et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving the specified acetamide and its derivatives often explore the effects of various substitutions on the compound's biological activities. For instance, studies have synthesized and evaluated N-[2-(1-pyrrolidinyl)ethyl]acetamides to investigate their biological evaluation as opioid kappa agonists, revealing the impact of structural variations on their activity (Barlow et al., 1991).

Physical Properties Analysis

The physical properties of such compounds are characterized through their crystallization in specific space groups, determination of unit-cell parameters, and the analysis of hydrogen bonding and molecular interactions. These analyses contribute to understanding the compound's stability, solubility, and intermolecular interactions (Nayak et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are closely tied to the compound's molecular structure. DFT calculations, HOMO-LUMO analysis, and NBO analysis provide insights into the compound's electronic properties, charge distribution, and potential for non-linear optical applications. These studies highlight the compound's potential in various chemical applications, underscoring its reactivity and stability under different conditions (Lukose et al., 2015).